Cas no 1273567-44-4 ((2S)-4-[(tert-butoxy)carbonyl]-1,4-oxazepane-2-carboxylic acid)

(2S)-4-[(tert-butoxy)carbonyl]-1,4-oxazepane-2-carboxylic acid structure
1273567-44-4 structure
Product Name:(2S)-4-[(tert-butoxy)carbonyl]-1,4-oxazepane-2-carboxylic acid
CAS No:1273567-44-4
MF:C11H19NO5
MW:245.272263765335
MDL:MFCD19442252
CID:3045382
PubChem ID:71305948
Update Time:2025-10-05

(2S)-4-[(tert-butoxy)carbonyl]-1,4-oxazepane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-4-(tert-Butoxycarbonyl)-1,4-oxazepane-2-carboxylic acid
    • AM805591
    • (2S)-4-(tert-Butoxycarbonyl)-1,4-oxazepane-2-carboxylic acid
    • (2S)-4-(1,1-dimethylethyl) ester-tetrahydro-1,4-Oxazepine-2,4(5H)-dicarboxylic acid
    • (2S)-4-[(2-Methylpropan-2-yl)oxycarbonyl]-1,4-oxazepane-2-carboxylic acid
    • (2S)-4-[(tert-butoxy)carbonyl]-1,4-oxazepane-2-carboxylic acid
    • 1273567-44-4
    • CS-0038548
    • (S)-4-(TERT-BUTOXYCARBONYL)-1,4-OXAZEPANE-2-CARBOXYLICACID
    • C11H19NO5
    • YAC56744
    • MFCD19442252
    • (S)-4-(Boc)-1,4-oxazepane-2-carboxylic acid
    • YGITYLFOIAYYJU-QMMMGPOBSA-N
    • (S)-4-tert-butyloxycarbonyl-[1,4]oxazepane-2-carboxylic acid
    • AKOS027255431
    • SCHEMBL16932340
    • DS-10134
    • MDL: MFCD19442252
    • Inchi: 1S/C11H19NO5/c1-11(2,3)17-10(15)12-5-4-6-16-8(7-12)9(13)14/h8H,4-7H2,1-3H3,(H,13,14)/t8-/m0/s1
    • InChI Key: YGITYLFOIAYYJU-QMMMGPOBSA-N
    • SMILES: O1CCCN(C(=O)OC(C)(C)C)C[C@H]1C(=O)O

Computed Properties

  • Exact Mass: 245.12632271 g/mol
  • Monoisotopic Mass: 245.12632271 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 76.1
  • Molecular Weight: 245.27

(2S)-4-[(tert-butoxy)carbonyl]-1,4-oxazepane-2-carboxylic acid Security Information

(2S)-4-[(tert-butoxy)carbonyl]-1,4-oxazepane-2-carboxylic acid Pricemore >>

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